![molecular formula C16H30O6Si2 B1586545 Trimethoxy-[2-[4-(2-trimethoxysilylethyl)phenyl]ethyl]silane CAS No. 58298-01-4](/img/structure/B1586545.png)
Trimethoxy-[2-[4-(2-trimethoxysilylethyl)phenyl]ethyl]silane
Overview
Description
Scientific Research Applications
Application in the Synthesis of Periodic Mesoporous Organosilicas (PMOs)
Scientific Field
Summary of the Application
1,4-Bis(triethoxysilyl)benzene, a compound similar to 1,4-BIS(TRIMETHOXYSILYLETHYL)BENZENE, is extensively used as a precursor in the synthesis of a variety of periodic mesoporous organosilicas (PMOs) .
Methods of Application
The compound is used as a silicon-based nucleophile in Pd-catalyzed cross-coupling reactions .
Application in the Synthesis of Coordination Polymers
Scientific Field
Summary of the Application
Dimethyl 2,2-dimethylglutarate has been used in the synthesis of coordination polymers .
Methods of Application
The compound was used to synthesize new coordination polymers under hydrothermal conditions .
Results or Outcomes
Five new coordination polymers were successfully synthesized. The structures of these polymers were characterized by single crystal X-ray diffraction, elemental analyses, IR spectroscopy, and powder X-ray diffraction .
Application in the Synthesis of Metal-Organic Frameworks (MOFs)
Scientific Field
Summary of the Application
Dimethyl 2,2-dimethylglutarate has been used in the synthesis of a copper(II) metal-organic framework .
Methods of Application
The compound was used as an aliphatic dicarboxylic acid linker in the synthesis of the MOF .
Results or Outcomes
The resulting MOF displayed interesting three-dimensional framework properties. The MOF was also found to be an active catalyst in the conversion of CO2 into cyclic carbonates .
Application in the Preparation of Polytrimethoxyphenylsilane
Summary of the Application
Trimethoxy-[2-[4-(2-trimethoxysilylethyl)phenyl]ethyl]silane is used in the preparation of polytrimethoxyphenylsilane (PTMS) that facilitates the removal of graphene after chemical vapor deposition (CVD) .
Methods of Application
The compound is used as a precursor in the synthesis of PTMS .
Results or Outcomes
The resulting PTMS has been shown to be effective in facilitating the removal of graphene after CVD .
Application in Surface Modification
Scientific Field
Summary of the Application
Trimethoxy-[2-[4-(2-trimethoxysilylethyl)phenyl]ethyl]silane can be used as a silane-based coupling agent to functionalize a variety of substrates .
Methods of Application
The compound is used to modify the surface to improve the dispersion of nanoparticles .
Results or Outcomes
The surface modification with this compound has been shown to improve the dispersion of nanoparticles .
Application in the Synthesis of Organosilicon Reagents
Scientific Field
Summary of the Application
1,4-Bis(triethoxysilyl)benzene, a compound similar to 1,4-BIS(TRIMETHOXYSILYLETHYL)BENZENE, is used as a silicon-based nucleophile in Pd-catalyzed cross-coupling reactions .
Methods of Application
The compound is used as a precursor in the synthesis of a variety of organosilicon reagents .
Results or Outcomes
The use of this compound in the synthesis of organosilicon reagents has been shown to be effective .
Application in HPLC Column Analysis
Scientific Field
Summary of the Application
Dimethyl 2,2-dimethylglutarate can be analyzed by this reverse phase (RP) HPLC method with simple conditions .
Methods of Application
The compound is used for isolation impurities in preparative separation. It also suitable for pharmacokinetics .
Results or Outcomes
The result was obtained by a proprietary algorithm. It may deviate from the actual experimental data .
properties
IUPAC Name |
trimethoxy-[2-[4-(2-trimethoxysilylethyl)phenyl]ethyl]silane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H30O6Si2/c1-17-23(18-2,19-3)13-11-15-7-9-16(10-8-15)12-14-24(20-4,21-5)22-6/h7-10H,11-14H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MAFQBSQRZKWGGE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CO[Si](CCC1=CC=C(C=C1)CC[Si](OC)(OC)OC)(OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30O6Si2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
167114-69-4 |
Source
|
| Record name | Benzene, 1,4-bis[2-(trimethoxysilyl)ethyl]-, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=167114-69-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID50373514 |
Source
|
| Record name | Trimethoxy-[2-[4-(2-trimethoxysilylethyl)phenyl]ethyl]silane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50373514 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
374.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Trimethoxy-[2-[4-(2-trimethoxysilylethyl)phenyl]ethyl]silane | |
CAS RN |
58298-01-4 |
Source
|
| Record name | Trimethoxy-[2-[4-(2-trimethoxysilylethyl)phenyl]ethyl]silane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50373514 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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